Cas no 1393442-60-8 (4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene)

4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene structure
1393442-60-8 structure
Product Name:4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene
CAS No:1393442-60-8
MF:C8H5BrClF3O
MW:289.476911306381
CID:2083251
PubChem ID:72699152
Update Time:2025-04-21

4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene
    • 5-BroMo-2-(trifluoroMethoxy)benzyl chloride
    • MFCD22383782
    • F10630
    • AKOS025404097
    • Benzene, 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)-
    • 5-Bromo-2-(trifluoromethoxy)benzylchloride
    • 1393442-60-8
    • DTXSID901207327
    • AS-46824
    • Inchi： 1S/C8H5BrClF3O/c9-6-1-2-7(5(3-6)4-10)14-8(11,12)13/h1-3H,4H2
    • InChI Key： CBJUTDFJHJUDSM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(CCl)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 287.91600
  • Monoisotopic Mass: 287.91644Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.08650

4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene Pricemore >>

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